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Abstract
D-Gluco-2-heptulose, a seven-carbon ketoheptose, is a monosaccharide of significant interest

in the fields of biochemistry and pharmacology. As an isomer of other naturally occurring

heptuloses, it holds potential for elucidating and modulating carbohydrate metabolism. This

technical guide provides a comprehensive overview of D-Gluco-2-heptulose, including its

physicochemical properties, spectroscopic data, synthesis and purification protocols, biological

role, and potential applications in drug development. All quantitative data is presented in

structured tables, and key experimental methodologies are detailed. Visual diagrams generated

using Graphviz are provided to illustrate metabolic pathways and experimental workflows.

Introduction
D-Gluco-2-heptulose, with the molecular formula C7H14O7, belongs to the family of

heptuloses, which are seven-carbon monosaccharides containing a ketone functional group.

While less common than their six-carbon counterparts, heptuloses play crucial roles in various

metabolic pathways, most notably the pentose phosphate pathway (PPP). The unique

stereochemistry of D-Gluco-2-heptulose distinguishes it from other heptuloses like

sedoheptulose and mannoheptulose, suggesting potentially distinct biological activities and

therapeutic applications. Understanding the synthesis, properties, and biological interactions of

D-Gluco-2-heptulose is critical for harnessing its potential in research and drug development.
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Physicochemical and Spectroscopic Data
The fundamental properties of D-Gluco-2-heptulose are summarized in the tables below.

These values are critical for its handling, characterization, and use in experimental settings.

Table 1: Physicochemical Properties of D-Gluco-2-
heptulose

Property Value Reference

Molecular Formula C7H14O7 [1]

IUPAC Name
(3R,4S,5R,6R)-1,3,4,5,6,7-

hexahydroxyheptan-2-one
[1]

CAS Number 5349-37-1 [1]

Molecular Weight 210.18 g/mol [1]

Melting Point 144 °C

Boiling Point (Predicted) 628.0 ± 55.0 °C

Density (Predicted) 1.645 ± 0.06 g/cm³

Solubility Soluble in water.

Optical Rotation Data not readily available.

Table 2: Spectroscopic Data for D-Gluco-2-heptulose
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Technique Expected Features

¹H NMR

Complex multiplet signals in the 3.0-5.0 ppm

region corresponding to the protons on the

carbon backbone. The anomeric proton, if in a

cyclic form, would appear at a distinct chemical

shift.

¹³C NMR

Seven distinct carbon signals. The ketone

carbonyl carbon (C2) would resonate

significantly downfield (around 210 ppm in the

open-chain form). The other carbon signals

would appear in the 60-100 ppm range.

Mass Spectrometry (MS)

The molecular ion peak [M+H]⁺ would be

observed at m/z 211.0812. Fragmentation would

likely involve sequential loss of water molecules

(m/z 193, 175, etc.) and cleavage of the carbon-

carbon bonds.[2]

Synthesis and Experimental Protocols
The synthesis of D-Gluco-2-heptulose can be achieved through the chain elongation of D-

glucose. The following protocol is a plausible synthetic route based on established methods for

preparing ketoheptoses.[3]

Synthesis of D-Gluco-2-heptulose from D-Glucose
This multi-step synthesis involves the protection of hydroxyl groups, chain extension, and

subsequent deprotection.

Experimental Protocol:

Protection of D-Glucose:

Dissolve D-glucose in a suitable solvent (e.g., acetone with a catalytic amount of sulfuric

acid) to form the diacetonide, protecting the hydroxyl groups at C1, C2, C5, and C6.
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Protect the remaining free hydroxyl group at C3 with a suitable protecting group (e.g.,

benzyl bromide in the presence of a base like sodium hydride).

Oxidation and Chain Elongation:

Selectively deprotect the C1 position to reveal the aldehyde.

Perform a Wittig reaction or a similar olefination reaction to add a one-carbon unit, forming

a heptenitol derivative.

Hydroxylate the double bond using an oxidizing agent like osmium tetroxide to introduce

the two new hydroxyl groups.

Deprotection and Isomerization:

Remove all protecting groups using appropriate deprotection strategies (e.g., catalytic

hydrogenation for benzyl groups and acidic hydrolysis for acetonides).

The resulting aldoheptose can be isomerized to the ketoheptose, D-Gluco-2-heptulose,

under mildly basic conditions (de Bruyn-van Ekenstein rearrangement).[3]

Purification of D-Gluco-2-heptulose
Purification is crucial to isolate the desired product from reaction byproducts and isomers.

Experimental Protocol:

Initial Workup: Neutralize the reaction mixture and remove the solvent under reduced

pressure.

Chromatography:

Employ column chromatography on silica gel with a suitable solvent system (e.g., a

gradient of ethyl acetate and methanol) to separate the product from less polar impurities.

For higher purity, utilize high-performance liquid chromatography (HPLC) with a

specialized carbohydrate column (e.g., an amino- or HILIC-based column).[4][5] Ion-

exchange chromatography can also be effective for separating sugars.
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Analytical Methods
Characterization and purity assessment are performed using standard analytical techniques.

Experimental Protocol:

Thin-Layer Chromatography (TLC): Monitor the reaction progress and assess the purity of

fractions from column chromatography using silica gel plates and a suitable developing

solvent. Visualize spots by charring with a sulfuric acid solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Record ¹H and ¹³C NMR spectra in D₂O

to confirm the structure of the final product.[6]

Mass Spectrometry (MS): Obtain a high-resolution mass spectrum to confirm the molecular

formula.[2]

High-Performance Liquid Chromatography (HPLC): Use an HPLC system with a refractive

index (RI) or evaporative light scattering detector (ELSD) to determine the purity of the final

compound.[4][5]

Biological Role and Signaling Pathways
Heptuloses are known intermediates and regulators of carbohydrate metabolism, particularly

the Pentose Phosphate Pathway (PPP).[7][8] The PPP is a crucial metabolic route that runs

parallel to glycolysis, generating NADPH for reductive biosynthesis and cellular defense

against oxidative stress, and producing precursors for nucleotide synthesis.

Hypothetical Role in the Pentose Phosphate Pathway
D-Gluco-2-heptulose, upon phosphorylation to D-gluco-2-heptulose-7-phosphate, could

potentially enter the non-oxidative branch of the PPP. It might serve as a substrate for

transketolase or transaldolase, influencing the pool of intermediates such as sedoheptulose-7-

phosphate, erythrose-4-phosphate, and fructose-6-phosphate. By modulating the levels of

these intermediates, D-Gluco-2-heptulose could indirectly regulate the flux through both the

PPP and glycolysis.
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Caption: Hypothetical integration of D-Gluco-2-heptulose-7-phosphate into the Pentose

Phosphate Pathway.

Applications in Drug Development
The unique structure of D-Gluco-2-heptulose and its potential interaction with key metabolic

enzymes make it a molecule of interest for drug development.

Metabolic Modulator
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Similar to mannoheptulose, which is known to inhibit hexokinase, D-Gluco-2-heptulose could

act as an inhibitor or modulator of key enzymes in glucose metabolism.[9] This could be

beneficial in conditions characterized by dysregulated glucose metabolism, such as diabetes

and cancer. For instance, inhibition of glycolysis in cancer cells, which often exhibit the

Warburg effect, is a promising therapeutic strategy.

Precursor for Novel Therapeutics
D-Gluco-2-heptulose can serve as a scaffold for the synthesis of novel therapeutic agents.

For example, the synthesis of 7-O-galloyl-D-sedoheptulose has shown therapeutic potential

against diabetic nephropathy by reducing oxidative stress and the formation of advanced

glycation endproducts (AGEs).[10] Similar modifications to D-Gluco-2-heptulose could yield

compounds with enhanced biological activity.

Diagnostic and Imaging Agents
Fluorinated analogs of heptuloses are being explored as imaging probes for positron emission

tomography (PET) to visualize metabolic activity in vivo. The synthesis of radiolabeled D-
Gluco-2-heptulose could provide a valuable tool for studying the pentose phosphate pathway

and its dysregulation in diseases like cancer.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the synthesis, purification, and analysis

of D-Gluco-2-heptulose.
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Caption: A generalized experimental workflow for D-Gluco-2-heptulose.

Conclusion
D-Gluco-2-heptulose represents a promising yet understudied area of carbohydrate chemistry

and biology. Its unique structure suggests a potential role in modulating key metabolic

pathways, offering opportunities for the development of novel therapeutics and diagnostic tools.
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The synthetic and analytical protocols outlined in this guide provide a framework for

researchers to further investigate the properties and biological significance of this intriguing

molecule. Further studies are warranted to fully elucidate its mechanism of action and to

explore its therapeutic potential in various disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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